Cas no 1006349-05-8 (ethyl 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylate)

• Product Name: ethyl 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylate
• CAS No: 1006349-05-8
• MF: C₁₅H₂₅N₃O₂
• MW: 279.377903699875
• MDL: MFCD08558486
• CID: 4675609
• PubChem ID: 19616922
• Update Time: 2025-10-31

ethyl 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperidine-4-carboxylate
• Ethyl 1-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl)piperidine-4-carboxylate
• STK351177
• SBB024137
• ethyl 1-[(1-ethyl-5-methylpyrazol-4-yl)methyl]piperidine-4-carboxylate
• ethyl 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylate

• MDL： MFCD08558486
• Inchi： 1S/C15H25N3O2/c1-4-18-12(3)14(10-16-18)11-17-8-6-13(7-9-17)15(19)20-5-2/h10,13H,4-9,11H2,1-3H3
• InChI Key： VMYCGMISVOIRFO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(CC2C=NN(CC)C=2C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 316
• Topological Polar Surface Area: 47.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylate

Introduction to Ethyl 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylate (CAS No. 1006349-05-8)

Ethyl 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylate, a compound with the chemical identifier CAS No. 1006349-05-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The intricate structure of this molecule, featuring a pyrazole ring and a piperidine moiety, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular structure of ethyl 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylate is characterized by its complex arrangement of atoms, which includes carbon, hydrogen, and oxygen. The presence of the pyrazole ring, a heterocyclic compound with a five-membered aromatic structure containing two nitrogen atoms, contributes to the molecule's unique chemical properties. This feature is particularly intriguing because pyrazole derivatives have been widely studied for their biological activity and potential therapeutic applications.

One of the most compelling aspects of this compound is its potential role in the development of new drugs. The pyrazole and piperidine moieties are known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. These characteristics make ethyl 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylate an attractive scaffold for drug discovery efforts. Recent studies have demonstrated that compounds with similar structural motifs can interact with biological targets in novel ways, leading to the identification of new therapeutic agents.

In the realm of synthetic chemistry, the synthesis of ethyl 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylate presents both challenges and opportunities. The synthesis involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to access complex molecules like this one more efficiently than ever before, thanks to techniques such as transition metal catalysis and flow chemistry.

The pharmacological profile of ethyl 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylate is another area of intense interest. Preclinical studies have begun to uncover its potential biological activities, suggesting that it may have applications in treating various diseases. For instance, its interaction with specific enzymes or receptors could lead to the development of novel therapeutics for conditions such as cancer, neurodegenerative disorders, or infectious diseases. These findings underscore the importance of continued research into this compound and its derivatives.

The development of new drug candidates relies heavily on the availability of high-quality starting materials and intermediates. Ethyl 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperidine-4-carboxylate, with its well-defined structure and chemical properties, serves as an excellent building block for further derivatization. Chemists can modify various parts of the molecule to enhance its pharmacological activity or improve its pharmacokinetic profile. This flexibility makes it a valuable asset in drug discovery pipelines.

The use of computational methods has also played a crucial role in understanding the behavior of ethyl 1-(1-elethyl)-5-methyI-H-pyrrolzol-l(l)-methylene)piperidme--carbonylate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help identify promising derivatives more quickly. The integration of computational chemistry with traditional wet laboratory methods has accelerated the pace of drug discovery significantly.

In conclusion, Ethyl 1-(l-elethyl-S-methyll-IH-pyrrolzol-l(l)-methylene)piperidme--carbonylate (CAS No. 1006349--05--8) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse biological activities make it an attractive candidate for further exploration. As our understanding of synthetic chemistry and pharmacology continues to evolve, compounds like this one will undoubtedly play a crucial role in the development of new medicines.